Cas no 1805262-95-6 (2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid)

• Product Name: 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid
• CAS No: 1805262-95-6
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4869847
• Update Time: 2025-11-06

2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C7H4ClF2NO3/c8-5-2(7(13)14)1-3(12)4(11-5)6(9)10/h1,6,12H,(H,13,14)
• InChI Key： NKFBOVJFUPPGLJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4

Additional information on 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid

Introduction to 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid (CAS No. 1805262-95-6)

2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid, identified by its Chemical Abstracts Service number 1805262-95-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic carboxylic acid derivative has garnered attention due to its structural features and potential applications in drug discovery. The presence of both chloro and difluoromethyl substituents on a pyridine backbone enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The hydroxyl group at the 5-position further contributes to its versatility, enabling various chemical modifications that can be exploited in medicinal chemistry.

The compound’s molecular structure, characterized by a pyridine ring substituted with a chloro group at the 2-position, a difluoromethyl group at the 6-position, and a hydroxypyridine moiety at the 3-position, positions it as a promising candidate for further exploration. Its unique electronic and steric properties make it an attractive scaffold for designing novel bioactive molecules. In recent years, there has been growing interest in pyridine derivatives due to their prevalence in biologically active compounds. For instance, many kinase inhibitors and antiviral agents incorporate pyridine rings into their structures, highlighting the importance of this heterocycle in drug development.

Recent studies have demonstrated the utility of 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid in the synthesis of pharmacophores targeting various diseases. Researchers have leveraged its reactive sites to develop compounds with potential therapeutic effects against cancer, inflammation, and infectious diseases. The difluoromethyl group, in particular, is known for its ability to improve metabolic stability and binding affinity in drug candidates. This feature has been exploited in the design of small-molecule inhibitors that interact with biological targets with high specificity.

In the context of oncology research, 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid has been investigated as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer. By modifying the pyridine core with chloro and difluoromethyl groups, researchers can fine-tune the interactions between the compound and kinase active sites. Preliminary studies suggest that derivatives of this compound exhibit inhibitory activity against certain kinases, making them promising leads for further development.

The hydroxyl group at the 5-position of 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid also offers opportunities for further functionalization. This group can be used to introduce additional pharmacophores or to link the compound to other molecules through conjugation techniques. Such modifications can enhance the biological activity of the compound or enable its use in drug delivery systems. For example, prodrugs can be designed by incorporating this compound into larger molecules that are later metabolically cleaved to release the active species.

Agrochemical applications of 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid are also being explored. Pyridine derivatives are well-known for their role in crop protection chemicals, including herbicides and insecticides. The structural features of this compound make it a potential candidate for developing novel agrochemicals with improved efficacy and environmental safety. By optimizing its chemical properties, researchers aim to create compounds that protect crops from pests and diseases while minimizing ecological impact.

The synthesis of 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions, nucleophilic substitutions, and carboxylation processes. Advanced techniques such as transition metal catalysis have been employed to enhance reaction efficiency and selectivity. The availability of high-quality starting materials and well-established synthetic protocols are crucial for producing this compound on an industrial scale.

In conclusion, 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid (CAS No. 1805262-95-6) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive scaffold for designing bioactive molecules targeting various diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemistry. As synthetic methods improve and our understanding of its biological interactions deepens, 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid is poised to play an even greater role in drug discovery and crop protection.